N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)butanamide
• InChI: InChI=1S/C25H25N3O3S2/c1-18-15-19(2)24-22(16-18)32-25(27-24)28(17-20-9-6-7-13-26-20)23(29)12-8-14-33(30,31)21-10-4-3-5-11-21/h3-7,9-11,13,15-16H,8,12,14,17H2,1-2H3
• InChI Key: BDULEWCIYGPCMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)CCCS(=O)(=O)C4=CC=CC=C4)C
• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol

Description

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)butanamide is a useful research compound. Its molecular formula is C25H25N3O3S2 and its molecular weight is 479.61. The purity is usually 95%.
BenchChem offers high-quality N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Given the absence of direct matches, here's a broader perspective on how similar chemical compounds and methodologies are applied in scientific research, avoiding specifics about drug use, dosage, and side effects as per the request:

Environmental Exposure and Toxicology

Research on environmental exposure to chemicals often investigates the presence and impact of various compounds, including organophosphorus and pyrethroid pesticides, in human populations. Studies like those conducted by Babina et al. (2012) focus on assessing the exposure levels in specific groups, such as preschool children, to understand potential health risks and develop public health policies for chemical regulation and use (Babina, Dollard, Pilotto, & Edwards, 2012).

Drug Metabolism and Pharmacokinetics

The metabolism and disposition of drugs in the human body are crucial areas of study, providing insights into how drugs are processed and the potential formation of metabolites. For example, the study on L-735,524, a potent HIV-1 protease inhibitor, identifies significant metabolites in human urine, elucidating major metabolic pathways and the role of specific metabolic conversions in drug elimination (Balani et al., 1995).

Chemical Exposure and Health Risks

Investigations into the presence of carcinogenic compounds, such as heterocyclic amines in human urine, provide essential data on human exposure levels and potential health risks associated with dietary habits. Studies by Ushiyama et al. (1991) measure the levels of specific amines in urine to estimate daily human exposure and assess the carcinogenic risk from food (Ushiyama, Wakabayashi, Hirose, Itoh, Sugimura, & Nagao, 1991).